3-(5-Fluoro-2-hydroxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(5-fluoro-2-hydroxyphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C13H9FO4/c14-9-1-2-12(16)11(6-9)7-3-8(13(17)18)5-10(15)4-7/h1-6,15-16H,(H,17,18)
• InChI Key: RVKCVQLFFIUBRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)O)C(=O)O)O
• Molecular Formula: C13H9FO4
• DSSTOX Substance ID: DTXSID50689440
• Molecular Weight: 248.21 g/mol
• CAS RN: 1261949-67-0

Description

3-(5-Fluoro-2-hydroxyphenyl)-5-hydroxybenzoic acid, also known as 5-Fluorosalicylic acid (5-FSA), is a versatile compound that has been widely studied due to its numerous applications in scientific research. It is a small organic molecule with a molecular weight of 195.1 g/mol and a melting point of 138-139°C. It is soluble in water, dimethyl sulfoxide (DMSO), and ethanol, and is also soluble in most organic solvents. 5-FSA is a fluorinated derivative of salicylic acid, a naturally occurring phenolic compound that is known to possess anti-inflammatory, analgesic, and anti-microbial properties. 5-FSA has been widely used in scientific research due to its unique structural and functional properties.

Scientific Research Applications

5-FSA has been widely used in scientific research due to its unique structural and functional properties. It has been used as a reagent in the synthesis of a variety of organic compounds, such as 2-fluoro-4-hydroxybenzoic acid, 5-fluorosalicylic acid esters, and 5-fluoro-2-hydroxybenzoyl chloride. It has also been used in the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and anti-cancer drugs. Additionally, 5-FSA has been used in the synthesis of fluorinated polymers, such as poly(5-fluoro-2-hydroxyphenyl-5-hydroxybenzoic acid) and poly(2-fluoro-4-hydroxybenzoic acid).

Mechanism of Action

The mechanism of action of 5-FSA is not completely understood. However, it is believed that 5-FSA is able to interact with a variety of biological targets, including enzymes, receptors, and other proteins. It is thought that 5-FSA can inhibit the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are involved in the inflammatory response. Additionally, 5-FSA is thought to inhibit the activity of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
5-FSA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit prostaglandin synthesis, as well as the activity of the enzyme cyclooxygenase. Additionally, 5-FSA has been shown to possess anti-inflammatory and analgesic properties, as well as anti-microbial activity. In addition, 5-FSA has been shown to possess antioxidant activity, as well as to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The use of 5-FSA in scientific research has a number of advantages. It is a relatively inexpensive compound that is readily available and can be easily synthesized. Additionally, it is soluble in a variety of solvents, making it easy to use in laboratory experiments. Additionally, 5-FSA is relatively stable and has a relatively low toxicity, making it safe to use in laboratory experiments.
However, there are also some limitations to the use of 5-FSA in scientific research. Due to its relatively small molecular size, 5-FSA may not be able to penetrate certain biological barriers, such as the blood-brain barrier. Additionally, 5-FSA may not be able to interact with certain biological targets, such as certain enzymes and receptors.

Future Directions

The potential applications of 5-FSA in scientific research are vast, and there are a number of possible future directions for research. One potential direction is to further explore the biochemical and physiological effects of 5-FSA, such as its anti-inflammatory and analgesic properties. Additionally, further research could be conducted to explore the potential therapeutic applications of 5-FSA, such as its potential use as an anti-cancer or anti-microbial agent. Additionally, further research could be conducted to explore the potential of 5-FSA as a reagent in the synthesis of a variety of organic compounds. Finally, further research could be conducted to explore the potential of 5-FSA as a fluorinated polymer, such as poly(5-fluoro-2-hydroxyphenyl-5-hydroxybenzoic acid) or poly(2-fluoro-4-hydroxybenzoic acid).

Synthesis Methods

5-FSA can be synthesized in a variety of ways. The most common method of synthesis is the reaction of fluorobenzene and salicylic acid in the presence of a Friedel-Crafts catalyst. This reaction yields a mixture of 5-fluoro-2-hydroxyphenyl-5-hydroxybenzoic acid and 5-fluoro-2-hydroxyphenyl benzoic acid. The two compounds can be separated by chromatographic techniques such as column chromatography and thin-layer chromatography. Other methods of synthesis include the reaction of 5-fluoropentanoic acid and phenol, the reaction of 5-fluoropentanoic acid and salicylic acid, and the reaction of 5-fluorobenzaldehyde and phenol.